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Introduction
Mixed-matrix membranes (MMMs) represent a significant advancement in membrane

technology for gas separation, merging the processability of polymers with the superior

separation performance of porous fillers. Metal-Organic Frameworks (MOFs) have emerged as

a class of crystalline porous materials with vast potential as fillers in MMMs due to their high

surface areas, tunable pore sizes, and tailored surface functionalities. Basolite Z377, a

commercial variant of the Metal-Organic Framework MOF-177, is a zinc-based material

recognized for its exceptional porosity. The incorporation of Basolite Z377 into polymer

matrices offers a promising avenue for the development of high-performance membranes for

various gas separation applications, including but not limited to, carbon dioxide capture,

hydrogen purification, and natural gas sweetening.

This document provides a comprehensive overview of the application of Basolite Z377 in

MMMs for gas separation. It includes detailed, adaptable protocols for membrane fabrication

and gas permeation testing, a summary of representative performance data, and visual

workflows to guide researchers in this field.
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The following tables summarize the gas separation performance of various MOF-based mixed-

matrix membranes from the literature. This data provides a comparative context for the

expected performance of Basolite Z377-based MMMs.

Table 1: CO₂/CH₄ Separation Performance of Various MOF-Based MMMs

Polymer
Matrix

MOF Filler
MOF
Loading
(wt%)

CO₂
Permeabilit
y (Barrer)

CO₂/CH₄
Selectivity

Reference

6FDA-

DAM:DABA
MOF-808 10

Increased by

73%
~22 [1]

6FDA-

DAM:DABA
MOF-808 30

Increased by

62%
~22 [1]

Matrimid®
NH₂-MIL-

53(Al)
- - High [2]

Polysulfone

(PSF)
In(aip)₂ 20 144 - [3]

Polysulfone

(PSF)

MIL-68(In)–

NH₂
15 - 19.8 [3]

Cellulose

Acetate (CA)
ZIF-8 10 9.5 15.3 [3]

6FDA-durene PEG-MOF 10 1671.00 22.40 [4]

Note: Permeability is often reported in Barrer, where 1 Barrer = 10⁻¹⁰ cm³(STP)·cm /

(cm²·s·cmHg).

Table 2: General Gas Separation Performance of MOF-Based MMMs for Various Gas Pairs
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Polymer
Matrix

MOF Filler Gas Pair

Permeabilit
y of Faster
Gas
(Barrer)

Selectivity Reference

Polyimide UiO-66-NH₂ CO₂/N₂ -
Increased by

12%
[5]

Polyimide UiO-66-(OH)₂ CO₂/N₂ -
Increased by

17%
[5]

Matrimid® Fe(BTC) CO₂/CH₄
Increased

with loading
- [6]

Experimental Protocols
The following protocols are adapted from established procedures for the fabrication of MOF-

based mixed-matrix membranes, specifically tailored for the use of Basolite Z377 with a

polyimide matrix. Researchers should note that optimization of these protocols for their specific

experimental setup and materials is recommended.

Protocol 1: Activation of Basolite Z377
Objective: To remove any guest molecules from the pores of Basolite Z377, ensuring

maximum porosity and surface area.

Materials:

Basolite Z377 (MOF-177) powder

Vacuum oven

Schlenk line (optional)

Procedure:

Place a desired amount of Basolite Z377 powder in a clean, dry glass container.

Transfer the container to a vacuum oven.
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Heat the sample under a dynamic vacuum at a temperature between 120°C and 150°C for at

least 12 hours.

After the activation period, allow the oven to cool to room temperature under vacuum.

Store the activated Basolite Z377 in a desiccator or glovebox to prevent re-adsorption of

atmospheric moisture and gases.

Protocol 2: Fabrication of Basolite Z377/Polyimide
Mixed-Matrix Membranes via Solution Casting
Objective: To prepare a flat sheet mixed-matrix membrane with a uniform dispersion of

Basolite Z377 in a polyimide matrix.

Materials:

Activated Basolite Z377

Polyimide (e.g., Matrimid® 5218, 6FDA-based polyimides)

Anhydrous solvent (e.g., N-Methyl-2-pyrrolidone (NMP), Dichloromethane (DCM),

Chloroform)

Glass vials

Ultrasonic bath/probe

Magnetic stirrer and stir bars

Flat, level casting surface (e.g., glass plate)

Casting knife or doctor blade

Controlled environment for solvent evaporation (e.g., glovebox, desiccator with controlled

atmosphere)

Vacuum oven
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Procedure:

Preparation of the Polymer Solution:

In a clean, dry glass vial, dissolve a predetermined amount of polyimide in the chosen

solvent to achieve the desired polymer concentration (e.g., 15-20 wt%).

Stir the solution using a magnetic stirrer at room temperature until the polymer is

completely dissolved. This may take several hours.

Dispersion of Basolite Z377:

Weigh the desired amount of activated Basolite Z377 to achieve the target loading in the

final membrane (e.g., 5, 10, 15, 20 wt% relative to the polymer weight).

Add a small amount of the solvent to the Basolite Z377 powder and sonicate the mixture

for approximately 20-30 minutes to break up any agglomerates and create a uniform

slurry.

Add the Basolite Z377 slurry to the polymer solution.

Homogenization of the Casting Solution:

Stir the resulting mixture vigorously for several hours to ensure a homogeneous dispersion

of the MOF particles.

Further sonicate the mixed solution for 30-60 minutes to ensure a fine and stable

dispersion.

Allow the solution to rest to remove any air bubbles introduced during mixing and

sonication.

Membrane Casting:

Pour the bubble-free casting solution onto a clean, level glass plate.

Use a casting knife or doctor blade set to a specific height to cast a film of uniform

thickness.
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Cover the cast film to allow for slow solvent evaporation in a dust-free, controlled

environment at room temperature for at least 24 hours.

Drying and Annealing:

Once the membrane is solidified and appears dry, carefully peel it from the glass plate.

Transfer the membrane to a vacuum oven for further drying and annealing. A typical

procedure involves a stepwise heating process, for example:

80°C for 12 hours

120°C for 12 hours

150°C for 6 hours (or a temperature below the glass transition temperature of the

polymer).

Cool the membrane to room temperature under vacuum before removal.

Protocol 3: Gas Permeation Testing
Objective: To measure the permeability and selectivity of the fabricated MMMs for different

gases.

Materials:

Fabricated Basolite Z377/Polyimide MMM

Gas permeation cell (constant volume/variable pressure or constant pressure/variable

volume)

Mass flow controllers

Pressure transducers

Temperature controller

Vacuum pump
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Test gases (e.g., CO₂, CH₄, N₂, H₂)

Procedure:

Membrane Mounting:

Cut a circular sample from the fabricated MMM and place it in the gas permeation cell,

ensuring a proper seal with O-rings to prevent gas leakage.

System Evacuation:

Evacuate both the upstream (feed) and downstream (permeate) sides of the membrane

using a vacuum pump to remove any residual gases.

Gas Permeation Measurement (Constant Volume/Variable Pressure Method):

Introduce the feed gas to the upstream side of the membrane at a constant pressure.

Monitor the pressure increase on the downstream side over time.

The permeability coefficient (P) can be calculated using the following equation:

where Vp is the permeate volume, L is the membrane thickness, A is the effective

membrane area, R is the ideal gas constant, T is the absolute temperature, pf is the feed

pressure, pp is the permeate pressure, and dp_p/dt is the rate of pressure increase in the

permeate side.

Selectivity Calculation:

The ideal selectivity (α) for a pair of gases (A and B) is the ratio of their individual

permeabilities:

Data Collection:

Repeat the permeation measurements for all desired gases.

Conduct measurements at different feed pressures and temperatures to evaluate the

membrane's performance under various conditions.
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Mandatory Visualization
Below are diagrams created using the DOT language to visualize the experimental workflows.

Basolite Z377 Activation

MMM Fabrication

Weigh Basolite Z377

Place in Vacuum Oven

Heat under Vacuum
(120-150°C, 12h)

Cool to RT under Vacuum

Store in Desiccator

Prepare Basolite Z377 Slurry
(Solvent + Sonication)

Activated MOF

Dissolve Polyimide in Solvent

Mix Polymer Solution and MOF Slurry

Homogenize Mixture
(Stirring + Sonication)

Cast Membrane on Glass Plate

Slow Solvent Evaporation
(24h at RT)

Peel and Dry in Vacuum Oven
(Stepwise Heating)
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Click to download full resolution via product page

Caption: Workflow for Basolite Z377 activation and MMM fabrication.

Gas Permeation Testing

Mount MMM in Permeation Cell

Evacuate Upstream and Downstream

Introduce Feed Gas to Upstream

Monitor Pressure Increase in Downstream

Calculate Permeability

Repeat for Different Gases

Calculate Selectivity

Click to download full resolution via product page

Caption: Workflow for gas permeation testing of MMMs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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